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Compound of Interest

Compound Name: Scrophuloside B

Cat. No.: B1250322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Scrophuloside B, a phenylpropanoid glycoside isolated from the rhizomes of Neopicrorhiza

scrophulariiflora. The information presented herein is crucial for the identification,

characterization, and further development of this natural product for potential therapeutic

applications.

Molecular Structure and Properties
Scrophuloside B possesses the molecular formula C₂₄H₂₆O₁₀, with a molecular weight of

474.5 g/mol and an exact mass of 474.15259702 Da.[1] Its structure was elucidated through

extensive spectroscopic analysis, including 1D and 2D Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS).[2][3]

Spectroscopic Data
The following tables summarize the ¹H and ¹³C NMR spectroscopic data for Scrophuloside B,

which are essential for its structural confirmation.

Table 1: ¹H NMR Spectroscopic Data for Scrophuloside B (CD₃OD, 500 MHz)
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Position
Chemical Shift (δ)
in ppm

Multiplicity
Coupling Constant
(J) in Hz

Aglycone

2' 7.58 d 1.9

5' 7.08 d 8.2

6' 7.60 dd 8.2, 1.9

7' (C=O) - - -

8' 2.55 s

OMe-3' 3.89 s

p-Coumaroyl Moiety

2 6.85 d 8.5

3 7.45 d 8.5

5 7.45 d 8.5

6 6.85 d 8.5

7 (α) 6.40 d 15.9

8 (β) 7.65 d 15.9

9 (C=O) - - -

Glucose Moiety

1'' 5.05 d 7.5

2'' 3.50 m

3'' 3.45 m

4'' 3.40 m

5'' 3.75 m

6''a 4.50 dd 12.0, 2.0

6''b 4.35 dd 12.0, 5.5
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Table 2: ¹³C NMR Spectroscopic Data for Scrophuloside B (CD₃OD, 125 MHz)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1250322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position Chemical Shift (δ) in ppm

Aglycone

1' 131.5

2' 112.0

3' 150.5

4' 145.0

5' 115.5

6' 124.0

7' (C=O) 198.0

8' 26.5

OMe-3' 56.0

p-Coumaroyl Moiety

1 127.0

2 116.5

3 131.0

4 161.0

5 131.0

6 116.5

7 (α) 115.0

8 (β) 146.0

9 (C=O) 168.5

Glucose Moiety

1'' 102.0

2'' 75.0
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3'' 78.0

4'' 71.5

5'' 76.0

6'' 64.5

Mass Spectrometry Data

High-resolution mass spectrometry (HR-MS) is critical for confirming the elemental composition

of Scrophuloside B.

Table 3: Mass Spectrometry Data for Scrophuloside B

Ionization Mode
Mass-to-Charge
Ratio (m/z)

Formula Ion

ESI-MS 497.1425 C₂₄H₂₆O₁₀Na [M+Na]⁺

Experimental Protocols
The isolation and spectroscopic analysis of Scrophuloside B involve a series of standard

phytochemistry laboratory techniques.

1. Isolation of Scrophuloside B

Plant Material: The rhizomes of Neopicrorhiza scrophulariiflora are collected, dried, and

powdered.

Extraction: The powdered plant material is extracted with methanol (MeOH) at room

temperature. The resulting extract is then concentrated under reduced pressure to yield a

crude methanol extract.

Fractionation: The crude extract is suspended in water and partitioned successively with

solvents of increasing polarity, such as n-hexane, chloroform (CHCl₃), ethyl acetate (EtOAc),

and n-butanol (n-BuOH).
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Chromatographic Purification: The n-butanol-soluble fraction, which typically contains

glycosides, is subjected to column chromatography on a silica gel column, eluting with a

gradient of chloroform and methanol. Fractions containing Scrophuloside B are identified

by thin-layer chromatography (TLC). Final purification is achieved by preparative high-

performance liquid chromatography (HPLC) on a reversed-phase C18 column.

2. Spectroscopic Analysis

NMR Spectroscopy: ¹H NMR, ¹³C NMR, and 2D NMR (such as COSY, HSQC, and HMBC)

spectra are recorded on a 500 MHz spectrometer. Samples are typically dissolved in

deuterated methanol (CD₃OD). Chemical shifts are reported in parts per million (ppm)

relative to the solvent peak.

Mass Spectrometry: Electrospray ionization mass spectrometry (ESI-MS) is used to

determine the molecular weight and elemental composition of the compound. The analysis is

typically performed in positive ion mode.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the isolation and characterization of

Scrophuloside B.
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Isolation and spectroscopic analysis workflow for Scrophuloside B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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